![molecular formula C16H12BrFN4O B2973133 N-(4-bromophenyl)-2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxamide CAS No. 343372-87-2](/img/structure/B2973133.png)
N-(4-bromophenyl)-2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of triazole derivatives and is known for its unique properties such as high stability, low toxicity, and ability to bind to specific molecular targets.
Scientific Research Applications
Antimicrobial and Antipathogenic Activity
Research on derivatives similar to N-(4-bromophenyl)-2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxamide has shown promising antimicrobial and antipathogenic activities. For instance, thiourea derivatives incorporating halogenated phenyl groups have demonstrated significant effects against bacterial strains such as Pseudomonas aeruginosa and Staphylococcus aureus, particularly in their ability to form biofilms. These findings suggest potential for the development of novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Antitumor Activity
Compounds structurally related to the query chemical have been investigated for their antitumor properties. The synthesis and evaluation of specific derivatives have shown inhibitory effects on the proliferation of certain cancer cell lines, indicating their potential as anticancer agents. This area of research is crucial for discovering new therapeutic options for cancer treatment (Hao et al., 2017).
Synthetic Applications in Radiotracer Development
The chemical's derivatives have also found applications in the development of radiotracers for positron emission tomography (PET), particularly in studying cannabinoid receptors in the brain. The feasibility of substituting a bromopyrazole ring with fluorine to create radiolabeled compounds demonstrates the compound's versatility in medicinal chemistry and neuroimaging research (Katoch-Rouse & Horti, 2003).
Design and Synthesis of Antimicrobial Agents
Further research into the design and synthesis of 1,2,3-triazole derivatives has highlighted their potent antimicrobial activities against various microorganisms. These studies provide valuable insights into the structural requirements for antimicrobial efficacy and open avenues for the creation of new antimicrobial compounds (Zhao et al., 2012).
properties
IUPAC Name |
N-(4-bromophenyl)-2-(4-fluorophenyl)-5-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrFN4O/c1-10-15(16(23)19-13-6-2-11(17)3-7-13)21-22(20-10)14-8-4-12(18)5-9-14/h2-9H,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXVGTPLPPDMMQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(N=C1C(=O)NC2=CC=C(C=C2)Br)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrFN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.